Cas no 1787903-23-4 (1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea)

• Product Name: 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea
• CAS No: 1787903-23-4
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5405248
• PubChem ID: 76146270
• Update Time: 2025-06-11

1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(5-Hydroxy-3-phenylpentyl)-N′-(2-methoxyethyl)urea
• AKOS024538664
• F6203-0450
• 1787903-23-4
• 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea

• Inchi： 1S/C15H24N2O3/c1-20-12-10-17-15(19)16-9-7-14(8-11-18)13-5-3-2-4-6-13/h2-6,14,18H,7-12H2,1H3,(H2,16,17,19)
• InChI Key： NJMCCBGWAHFTCL-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=CC=1)CCNC(NCCOC)=O

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea

Comprehensive Overview of 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea (CAS No. 1787903-23-4)

1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea, with the CAS number 1787903-23-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique structural features, including a hydroxyl group, a phenyl ring, and a methoxyethyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, as these properties could pave the way for novel therapeutic agents.

The compound's chemical structure is a key focus for scientists exploring its pharmacokinetics and pharmacodynamics. The presence of the 5-hydroxy-3-phenylpentyl chain and the 2-methoxyethyl group suggests potential solubility and binding affinity advantages, making it a candidate for targeting specific biological pathways. In recent years, the demand for urea-based compounds has surged due to their versatility in medicinal chemistry, and 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea is no exception.

One of the most searched topics related to this compound is its potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, researchers are actively investigating small-molecule inhibitors and modulators that could intervene in disease progression. The hydrophilic and lipophilic balance of 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea makes it a promising candidate for crossing the blood-brain barrier, a critical factor in central nervous system (CNS) drug development.

Another area of interest is the compound's potential application in anti-inflammatory and immunomodulatory therapies. With the increasing focus on chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, the search for novel urea derivatives with enhanced efficacy and reduced side effects has intensified. The methoxyethyl group in this compound may contribute to its selective targeting of inflammatory pathways, offering a new avenue for drug design.

From a synthetic chemistry perspective, 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea presents intriguing challenges and opportunities. Its synthesis involves multi-step organic reactions, including protection-deprotection strategies and urea bond formation. Researchers are optimizing these processes to improve yield and purity, which are critical for scalability in industrial applications. The compound's stability under various conditions is also a subject of ongoing study, as it impacts formulation development.

In the context of personalized medicine, 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea is being explored for its potential to interact with specific genetic markers. Advances in genomics and proteomics have highlighted the need for compounds that can be tailored to individual patient profiles. This urea derivative's modular structure allows for structural modifications, enabling researchers to fine-tune its biological activity for targeted therapies.

The compound's environmental impact and biodegradability are also under scrutiny, as the pharmaceutical industry moves toward sustainable practices. With growing awareness of green chemistry, scientists are evaluating the ecological footprint of 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea and its metabolites. This aligns with broader trends in eco-friendly drug development, where renewable resources and minimal waste are prioritized.

In summary, 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea (CAS No. 1787903-23-4) represents a fascinating intersection of chemistry, biology, and medicine. Its multifunctional design and diverse applications make it a valuable subject for ongoing research. As the scientific community continues to unravel its potential, this compound could play a pivotal role in addressing some of the most pressing health challenges of our time.